Cas no 1807135-63-2 (6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid)

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid is a fluorinated pyridine derivative with a nitrophenyl and acetic acid functional group, offering unique reactivity and structural versatility for synthetic applications. The presence of difluoromethyl and fluoro substituents enhances its electrophilic character, making it a valuable intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The nitro group provides a handle for further functionalization, while the acetic acid moiety allows for conjugation or derivatization. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and electronic properties.

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid structure

1807135-63-2 structure

Product Name:6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid

CAS No:1807135-63-2

MF:C₈H₅F₃N₂O₄

MW:250.131512403488

CID:4805868

Update Time:2025-05-24

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid
- Inchi： 1S/C8H5F3N2O4/c9-4-2-5(7(10)11)12-8(13(16)17)3(4)1-6(14)15/h2,7H,1H2,(H,14,15)
- InChI Key： ACZVRBPCIFBTTH-UHFFFAOYSA-N
- SMILES： FC1C=C(C(F)F)N=C(C=1CC(=O)O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 310
XLogP3: 1.2
Topological Polar Surface Area: 96

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029032964-250mg	6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid	1807135-63-2	95%	250mg	$1,029.00	2022-03-31
Alichem	A029032964-500mg	6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid	1807135-63-2	95%	500mg	$1,802.95	2022-03-31
Alichem	A029032964-1g	6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid	1807135-63-2	95%	1g	$2,779.20	2022-03-31

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Additional information on 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid

Research Briefing on 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid (CAS: 1807135-63-2)

6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid (CAS: 1807135-63-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents and chemical tools.

The synthesis of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid involves multi-step organic transformations, with a key emphasis on the introduction of the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more extensive biological evaluations. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity.

In terms of biological activity, preliminary studies suggest that 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid exhibits inhibitory effects on specific enzymes and receptors, making it a potential candidate for the treatment of inflammatory diseases and certain types of cancer. Its mechanism of action is believed to involve the modulation of key signaling pathways, although further in vitro and in vivo studies are required to fully elucidate its pharmacological profile. The compound's fluorinated structure also contributes to its ability to penetrate cell membranes, a critical factor in drug design.

Beyond its therapeutic potential, this compound has also been explored in agrochemical applications, where its fluorinated pyridine core has demonstrated herbicidal and fungicidal properties. The difluoromethyl group, in particular, has been linked to enhanced activity against resistant strains of pests and pathogens. These findings highlight the versatility of 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid and its potential to address challenges in both human health and agriculture.

Despite these promising developments, several challenges remain. The scalability of its synthesis, potential toxicity, and environmental impact of its degradation products are areas that require further investigation. Ongoing research aims to optimize the compound's properties and explore its derivatives to maximize efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-nitropyridine-3-acetic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and broad potential underscore the importance of continued research in this area. As new data emerges, this compound may pave the way for innovative solutions in drug discovery and agrochemical development, offering significant benefits to both science and society.